Interface-mediated formation of basic cobalt carbonate/polyethyleneimine composite microscrolls by strain-induced self-rolling†
Chemical Communications Pub Date: 2021-06-23 DOI: 10.1039/D1CC01136G
Abstract
Polyethyleneimine aids the gas diffusion precipitation of nano-structured basic cobalt carbonate sheets at the air/solution interface. Upon drying, these mineral films undergo self-rolling into 3D coiled structures. Exploring this principle for the design of self-supported functional materials, porous Co3O4 spirals composed of interconnected nanoparticles are obtained by thermal conversion.
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Journal Nameļ¼Chemical Communications
Research Products
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CAS no.: 10445-91-7
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CAS no.: 116861-31-5
